Cas no 2306246-29-5 ([(3R,4R)-3-fluoro-4-piperidyl]methanol;hydrochloride)

• Product Name: [(3R,4R)-3-fluoro-4-piperidyl]methanol;hydrochloride
• CAS No: 2306246-29-5
• MF: C₆H₁₃ClFNO
• MW: 169.62492442131
• CID: 5304060
• Update Time: 2026-03-10

[(3R,4R)-3-fluoro-4-piperidyl]methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• ((3R,4R)-3-Fluoropiperidin-4-yl)methanol hydrochloride
• rel-((3R,4R)-3-Fluoropiperidin-4-yl)methanol hydrochloride
• [(3R,4R)-3-fluoro-4-piperidyl]methanol;hydrochloride

• Inchi： 1S/C6H12FNO.ClH/c7-6-3-8-2-1-5(6)4-9;/h5-6,8-9H,1-4H2;1H/t5-,6+;/m1./s1
• InChI Key： ZCJOQWWVTBYQQH-IBTYICNHSA-N
• SMILES： Cl.F[C@H]1CNCC[C@@H]1CO

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89.1
• Topological Polar Surface Area: 32.299

Additional information on [(3R,4R)-3-fluoro-4-piperidyl]methanol;hydrochloride

Research Brief on [(3R,4R)-3-fluoro-4-piperidyl]methanol;hydrochloride (CAS: 2306246-29-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound [(3R,4R)-3-fluoro-4-piperidyl]methanol;hydrochloride (CAS: 2306246-29-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of [(3R,4R)-3-fluoro-4-piperidyl]methanol;hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its stereochemistry and fluorine substitution make it a valuable building block for the development of chiral drugs, particularly in the areas of central nervous system (CNS) disorders and oncology. The hydrochloride salt form enhances its solubility and stability, facilitating its use in various experimental and clinical settings.

One of the most notable applications of this compound is its incorporation into the design of selective enzyme inhibitors. For instance, researchers have utilized [(3R,4R)-3-fluoro-4-piperidyl]methanol;hydrochloride to develop potent inhibitors of phosphodiesterases (PDEs), which are implicated in a range of pathological conditions, including inflammation and neurodegenerative diseases. The fluorine atom at the 3-position of the piperidine ring has been shown to improve binding affinity and metabolic stability, making it a critical feature in the optimization of drug candidates.

In addition to its role in enzyme inhibition, [(3R,4R)-3-fluoro-4-piperidyl]methanol;hydrochloride has been explored as a precursor for the synthesis of radiolabeled probes. These probes are used in positron emission tomography (PET) imaging to study receptor distribution and pharmacokinetics in vivo. The fluorine-18 isotope, in particular, can be introduced into the molecule, enabling non-invasive imaging of biological processes with high specificity and sensitivity.

Recent advancements in synthetic methodologies have also improved the accessibility of [(3R,4R)-3-fluoro-4-piperidyl]methanol;hydrochloride. Novel catalytic approaches, such as asymmetric hydrogenation and fluorination techniques, have been employed to achieve high enantiomeric purity and yield. These developments are expected to accelerate the compound's adoption in large-scale pharmaceutical production and further investigations into its therapeutic potential.

In conclusion, [(3R,4R)-3-fluoro-4-piperidyl]methanol;hydrochloride (CAS: 2306246-29-5) represents a versatile and promising scaffold in modern drug discovery. Its applications span from enzyme inhibition to molecular imaging, underscoring its importance in advancing both basic and translational research. Future studies are likely to explore its utility in additional therapeutic areas, leveraging its unique chemical properties to address unmet medical needs.